Cas no 4316-39-6 (Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate)

• Product Name: Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
• CAS No: 4316-39-6
• MF: C₄₁H₇₄O₈
• MW: 695.02147436142
• CID: 2827543
• PubChem ID: 71361766
• Update Time: 2025-04-21

Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 4316-39-6
• Tetraoctyl cyclopentane-1,2,3,4-tetracarboxylate
• DTXSID20785428

• Inchi： 1S/C41H74O8/c1-5-9-13-17-21-25-29-46-38(42)34-33-35(39(43)47-30-26-22-18-14-10-6-2)37(41(45)49-32-28-24-20-16-12-8-4)36(34)40(44)48-31-27-23-19-15-11-7-3/h34-37H,5-33H2,1-4H3
• InChI Key： XOKRUXVLJCENSR-UHFFFAOYSA-N
• SMILES： O(CCCCCCCC)C(C1C(C(=O)OCCCCCCCC)CC(C(=O)OCCCCCCCC)C1C(=O)OCCCCCCCC)=O

Computed Properties

• Exact Mass: 694.53836931Da
• Monoisotopic Mass: 694.53836931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 36
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 105Ų